Cas no 1555469-24-3 (alpha-Cyclopropyl-4-methoxy-3,5-dimethylbenZenemethanol)

• Product Name: alpha-Cyclopropyl-4-methoxy-3,5-dimethylbenZenemethanol
• CAS No: 1555469-24-3
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 6793474
• PubChem ID: 83067746
• Update Time: 2025-06-13

alpha-Cyclopropyl-4-methoxy-3,5-dimethylbenZenemethanol Chemical and Physical Properties

Names and Identifiers

• 1555469-24-3
• alpha-Cyclopropyl-4-methoxy-3,5-dimethylbenZenemethanol
• MFCD24363297
• AKOS021388863

• Inchi： 1S/C13H18O2/c1-8-6-11(12(14)10-4-5-10)7-9(2)13(8)15-3/h6-7,10,12,14H,4-5H2,1-3H3
• InChI Key： DNPMXESFPLHIFI-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)C(=C(C)C=1)OC)C1CC1

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Additional information on alpha-Cyclopropyl-4-methoxy-3,5-dimethylbenZenemethanol

Comprehensive Overview of alpha-Cyclopropyl-4-methoxy-3,5-dimethylbenZenemethanol (CAS No. 1555469-24-3)

alpha-Cyclopropyl-4-methoxy-3,5-dimethylbenZenemethanol (CAS No. 1555469-24-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of substituted benzenemethanols, which are widely explored for their potential applications in drug discovery and material science. The presence of a cyclopropyl group and methoxy and dimethyl substitutions on the benzene ring contributes to its distinct chemical behavior, making it a subject of interest for researchers focusing on small molecule therapeutics and catalysts.

In recent years, the demand for highly functionalized aromatic compounds like alpha-Cyclopropyl-4-methoxy-3,5-dimethylbenZenemethanol has surged, driven by advancements in green chemistry and sustainable synthesis. Researchers are particularly interested in its potential role as an intermediate in the synthesis of bioactive molecules, including antimicrobial agents and enzyme inhibitors. The compound's steric hindrance and electronic effects due to its substituents make it a valuable candidate for studying structure-activity relationships (SAR) in medicinal chemistry.

One of the most frequently asked questions about alpha-Cyclopropyl-4-methoxy-3,5-dimethylbenZenemethanol is its synthetic route and scalability. Current literature suggests that its synthesis involves multi-step organic reactions, including Grignard reactions and electrophilic aromatic substitutions. The compound's purification and characterization are critical steps, often requiring techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's high purity, which is essential for its application in preclinical studies.

The growing interest in alpha-Cyclopropyl-4-methoxy-3,5-dimethylbenZenemethanol is also linked to its potential in crop protection and agrochemical formulations. Its structural motifs are similar to those found in plant growth regulators and pesticides, making it a promising candidate for developing next-generation agrochemicals. Additionally, its low environmental persistence aligns with the global shift toward eco-friendly pesticides, a topic highly searched by environmental scientists and policymakers.

From a commercial perspective, alpha-Cyclopropyl-4-methoxy-3,5-dimethylbenZenemethanol is available through specialized chemical suppliers and custom synthesis providers. Its price and availability are often queried by procurement teams in the pharmaceutical and agrochemical industries. The compound's storage conditions (typically under inert atmosphere and low temperatures) and handling precautions are also critical considerations for end-users.

In summary, alpha-Cyclopropyl-4-methoxy-3,5-dimethylbenZenemethanol (CAS No. 1555469-24-3) represents a versatile and scientifically significant compound with broad applications in drug development, agrochemical research, and material science. Its unique structural features and potential for innovation continue to drive research and commercial interest worldwide.